Cas no 2229098-86-4 (4-2-(3-bromophenyl)ethylpyrrolidin-2-one)

• Product Name: 4-2-(3-bromophenyl)ethylpyrrolidin-2-one
• CAS No: 2229098-86-4
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 5963724
• PubChem ID: 165792786
• Update Time: 2025-09-17

4-2-(3-bromophenyl)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(3-bromophenyl)ethylpyrrolidin-2-one
• 2229098-86-4
• EN300-1919418
• 4-[2-(3-bromophenyl)ethyl]pyrrolidin-2-one

• Inchi： 1S/C12H14BrNO/c13-11-3-1-2-9(6-11)4-5-10-7-12(15)14-8-10/h1-3,6,10H,4-5,7-8H2,(H,14,15)
• InChI Key： BHAOSALVZSVYQE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1CC(NC1)=O

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-2-(3-bromophenyl)ethylpyrrolidin-2-one

Comprehensive Overview of 4-2-(3-bromophenyl)ethylpyrrolidin-2-one (CAS No. 2229098-86-4)

4-2-(3-bromophenyl)ethylpyrrolidin-2-one (CAS No. 2229098-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidin-2-one core and 3-bromophenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity or physicochemical properties.

In recent years, the demand for heterocyclic compounds like 4-2-(3-bromophenyl)ethylpyrrolidin-2-one has surged due to their relevance in developing small-molecule therapeutics. The compound’s brominated aromatic ring offers a reactive site for further functionalization, making it a valuable intermediate in synthetic chemistry. Its CAS No. 2229098-86-4 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and catalysis.

One of the trending topics in the scientific community is the exploration of pyrrolidinone derivatives for neurodegenerative disease research. 4-2-(3-bromophenyl)ethylpyrrolidin-2-one has been investigated for its potential role in modulating enzyme activity or receptor binding, aligning with the broader interest in targeted drug design. Its lipophilic nature and molecular weight also make it a candidate for blood-brain barrier penetration studies, a hot topic in CNS drug development.

From an industrial perspective, the compound’s synthetic accessibility and scalability are key advantages. Laboratories often optimize routes to produce 4-2-(3-bromophenyl)ethylpyrrolidin-2-one with high yield and purity, addressing the demand for reliable chemical intermediates. The 3-bromophenyl moiety is particularly noteworthy, as it can participate in cross-coupling reactions, a staple in modern organic synthesis.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring solvent-free or catalytic methods to synthesize 4-2-(3-bromophenyl)ethylpyrrolidin-2-one, reducing waste and energy consumption. This aligns with global trends toward sustainable chemical processes, a frequently searched topic in academic and industrial forums.

In summary, 4-2-(3-bromophenyl)ethylpyrrolidin-2-one (CAS No. 2229098-86-4) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its structural features and reactivity profile continue to inspire innovative research, making it a subject of enduring interest in the scientific community.